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Compound Name: Ponazuril

Cat. No.: B1679043

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide detailed protocols for the administration of Ponazuril in
experimental models of coccidiosis. The information is intended to guide researchers in
designing and executing studies to evaluate the efficacy of anticoccidial compounds.

Introduction

Ponazuril, a triazine derivative, is a potent anticoccidial agent effective against various species
of Eimeria. It functions by disrupting the life cycle of these apicomplexan parasites.[1]
Specifically, Ponazuril is believed to target the apicoplast, an essential organelle in the
parasite, and inhibit pyrimidine synthesis, which is critical for nucleic acid production and
parasite replication.[2][3] This document outlines protocols for the experimental induction of
coccidiosis in avian and murine models and subsequent treatment with Ponazuril.

Experimental Protocols
Avian Model: Eimeria tenella Induced Coccidiosis in
Broiler Chickens

This protocol describes the induction of coccidiosis in broiler chickens using Eimeria tenella, a
common and pathogenic species affecting poultry.
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Materials:

Day-old broiler chicks

e Coccidia-free starter feed and water

e Sporulated Eimeria tenella oocysts

e Ponazuril

e Oral gavage needles

e McMaster counting chambers

e Microscope

e Fecal collection trays

e Disinfectant (e.g., 10% formalin, sodium hypochlorite)[4]
Procedure:

e Animal Acclimatization: House day-old broiler chicks in a coccidia-free environment with ad
libitum access to feed and water for 14 days.[5]

« Infection: At 14 days of age, orally inoculate each chicken with a specific dose of sporulated
E. tenella oocysts (e.g., 2,000 to 5,000 oocysts/bird) via oral gavage.[1][5] A control group
should receive a sham inoculation with phosphate-buffered saline (PBS).[1]

o Ponazuril Administration:

o Prophylactic Administration: Begin treatment with Ponazuril in the drinking water at
specified concentrations (e.g., 5, 10, 20, 40, 50 mg/L) for two consecutive days post-
infection.[6]

o Therapeutic Administration: Alternatively, administer a single oral dose of Ponazuril (e.g.,
15 mg/kg body weight) at different time points post-infection to target various endogenous
stages of the parasite.[6]
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o Data Collection:

o Oocyst Shedding: From day 6 to 12 post-infection, collect feces daily from each group and
determine the number of oocysts per gram (OPG) using the McMaster technique.[5]

o Lesion Scoring: At specific time points post-infection (e.g., day 6 or 7), euthanize a subset
of birds from each group and score the cecal lesions based on a standardized scale (e.qg.,
0-4, where 0 is normal and 4 is severe).

o Weight Gain: Record the body weight of each bird at the beginning and end of the
experiment to calculate the average daily weight gain.[5]

o Feed Conversion Ratio (FCR): Measure feed intake and calculate the FCR for each group.

Murine Model: Eimeria vermiformis Induced Coccidiosis
in Mice

This protocol details the induction of coccidiosis in an outbred Swiss mouse model using
Eimeria vermiformis.[7]

Materials:

o 8-week-old female outbred Swiss mice[7]

o Standard laboratory chow and water

e Sporulated Eimeria vermiformis oocysts[7]

o Ponazuril (15% paste formulation or other)

o Oral gavage needles

o Fecal collection cages

e McMaster or Fuchs Rosenthal counting chambers[7][8]

e Microscope
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Procedure:

Animal Acclimatization: Acclimate mice to the laboratory conditions for at least one week
prior to the experiment.

 Infection: On day 0, infect each mouse by oral gavage with approximately 5,000 sporulated
E. vermiformis oocysts.[7] A control group should receive a sham gavage.

e Ponazuril Administration: On days 3 and 4 post-infection, administer Ponazuril orally at a
rate of 20 mg/kg.[7] The control group should receive the vehicle (e.g., 30% propylene

glycol).[7]
o Data Collection:

o Oocyst Shedding: On day 10 post-infection (peak patency), determine the rate of oocyst
passage (oocysts per gram of feces) using a fecal aliquot counting technique.[7]

Quantitative Data Summary

The following tables summarize quantitative data from experimental studies on Ponazuril
administration for coccidiosis.

Table 1: Efficacy of Ponazuril in Broiler Chickens Experimentally Infected with Eimeria tenella
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Ponazuril Dose (in . . . . .
Lo Administration Period Anticoccidial Index (ACI)
drinking water)

2 consecutive days post-
5 mg/L ) ) 157.0
infection

2 consecutive days post-
10 mg/L ) ) 162.3
infection

2 consecutive days post-
20 mg/L _ _ 196.9
infection

2 consecutive days post-
40 mg/L ) ) 194.5
infection

2 consecutive days post-
50 mg/L ) ) 190.9
infection

) 2 consecutive days post-
Toltrazuril (control) ) ] 191.7
infection

Data from a study on the clinical efficacy of Ponazuril against E. tenella.[6]

Table 2: Efficacy of Ponazuril in a Murine Model of Eimeria vermiformis Infection

Treatment Group Oocysts per Gram of Feces (Day 10)
Ponazuril (20 mg/kg on days 3 & 4) Not observed
Control (Vehicle) >104,000 (geometric mean)

Data from a study evaluating a 15% paste formulation of Ponazuril in outbred Swiss mice.[7]

Visualizations

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1679043?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/38194736/
https://www.benchchem.com/product/b1679043?utm_src=pdf-body
https://www.benchchem.com/product/b1679043?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6485400/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679043?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Methodological & Applicatiqn

Check Availability & Pricing

Pre-Experiment Experiment Post-Experiment
Experimental Infection Data Collection .
Animal Acchmanzanon Randomlzauun into Groups p Ponazunl Administration ) . . Data Analysis
(Eimeria oocysls) (Oocyst counts, Lesion scores, Weight gain)

Ponazuril

Apicoplast
(in Eimeria)

Pyrimidine Synthesis Enzymes

ssential for

DNA & RNA Synthesis

fLeads to

Inhibition of Parasite Replication

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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experimental-coccidiosis-induction]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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